- Formation of tryptanthrin compounds upon Oxone-induced dimerization of indole-3-carbaldehydes, Tetrahedron Letters, 2013, 54(50), 6804-6806
Cas no 64784-13-0 (Indigo)
Indigo structure
Product Name:Indigo
CAS No:64784-13-0
MF:C16H10N2O2
MW:262.262803554535
CID:416792
Update Time:2023-08-03
Indigo Chemical and Physical Properties
Names and Identifiers
-
- 3H-Indol-3-one, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-,(2E)-
- INDIGO
- Indigotin
- Indigo Blue
- Vat blue 1
- Diindogen
- Cystoceva
- Pigment Blue 66
- Vulcafix Blue R
- Indigo Pure BASF
- Indigo Ciba
- Synthetic Indigo
- Indigo Synthetic
- Vulcafor Blue A
- Indigo P
- Indigo Powder W
- Indigo J
- Indigo N
- Vynamon Blue A
- Indigo VS
- Indigo Ciba SL
- Indigo NAC
- Indigo PLN
- Indigo NACCO
- C.I. Vat Blue 1
- Mitsui Indigo Pure
- Mitsui Indigo Paste
- Synthetic Indigo TS
- Vulcol Fast Blue GL
- Lithosol Deep Blue B
- Vulcanosine Dark Blue L
- Blue No. 201
- D and C Blue No. 6
- Lithosol deep blue V
- Indigo,na
- Indigo
-
- Inchi: 1S/C16H10N2O2/c19-15-9-5-1-3-7-11(9)17-13(15)14-16(20)10-6-2-4-8-12(10)18-14/h1-8,17,19H
- InChI Key: QQILFGKZUJYXGS-UHFFFAOYSA-N
- SMILES: OC1C2C=CC=CC=2NC=1C1C(C2C=CC=CC=2N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 448
- Topological Polar Surface Area: 65.4
Indigo Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Acetonitrile , Water ; 16 h, rt
Reference
Indigo Raw materials
Indigo Preparation Products
Indigo Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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